2-fluoro-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzamide

• IUPAC Name: 2-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C14H14FN3OS/c15-12-4-2-1-3-11(12)13(19)17-10-5-7-18(9-10)14-16-6-8-20-14/h1-4,6,8,10H,5,7,9H2,(H,17,19)
• InChI Key: NQBUSJKXDXXHNU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC=CC=C2F)C3=NC=CS3
• Molecular Formula: C14H14FN3OS
• Molecular Weight: 291.35 g/mol

Description

“2-fluoro-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzamide” is a chemical compound with the linear formula C10H7FN2OS. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The mean plane of the central amide fragment makes dihedral angles of 35.28 (8) and 10.14 (12)° with those of the fluorobenzene and thiazole rings, respectively. The thiazole S and amide O atoms lie to the same side of the molecule.

Physical And Chemical Properties Analysis

The molecular weight of “2-fluoro-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzamide” is 222.242. Unfortunately, other physical and chemical properties like boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Radiopharmaceutical Development

Radiotracers for imaging hypoxia and tau pathology in clinical settings have been synthesized using 18F-fluoroalkylation techniques. Specifically, [18F]FMISO and [18F]PM-PBB3 (or [18F]APN-1607), which are used for positron emission tomography (PET) imaging, have been produced with sufficient radioactivity and appropriate radiochemical yields, demonstrating the potential of fluorine-substituted compounds in developing effective diagnostic tools (Ohkubo et al., 2021).

Antimicrobial Research

A series of substituted N-(benzo[d]thiazol-2-yl)-2-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)acetamides have been synthesized and evaluated for their antimicrobial activity. These compounds displayed good to moderate activity against selected bacterial and fungal microbial strains, highlighting the potential of fluorine-substituted benzothiazoles in the development of new antimicrobial agents (Anuse et al., 2019).

Cellular Signaling Pathways

Research into the structural activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has identified potent and efficacious inhibitors, such as N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide. These inhibitors exhibit significant in vitro and in vivo potency, underlining the importance of fluorine and thiazole moieties in modulating the activity of critical cellular signaling enzymes (Stec et al., 2011).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.